Cas no 933697-71-3 ((1H-imidazo1,2-bpyrazol-6-yl)methanamine)

• Product Name: (1H-imidazo1,2-bpyrazol-6-yl)methanamine
• CAS No: 933697-71-3
• MF: C₆H₈N₄
• MW: 136.15452003479
• CID: 5733256
• Update Time: 2025-10-29

(1H-imidazo1,2-bpyrazol-6-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[1,2-b]pyrazole-6-methanamine
• (1h-imidazo[1,2-b]pyrazol-6-yl)methanamine
• (1H-imidazo1,2-bpyrazol-6-yl)methanamine

• Inchi： 1S/C6H8N4/c7-4-5-3-6-8-1-2-10(6)9-5/h1-3,8H,4,7H2
• InChI Key： JWOJBUMGYDBFQT-UHFFFAOYSA-N
• SMILES： N1=C(CN)C=C2NC=CN12

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• pka: 10.04±0.29(Predicted)

Additional information on (1H-imidazo1,2-bpyrazol-6-yl)methanamine

Comprehensive Guide to (1H-imidazo[1,2-b]pyrazol-6-yl)methanamine (CAS No. 933697-71-3)

(1H-imidazo[1,2-b]pyrazol-6-yl)methanamine (CAS No. 933697-71-3) is a specialized heterocyclic compound with significant potential in pharmaceutical and biochemical research. This compound belongs to the imidazo[1,2-b]pyrazole family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule due to its unique structural features and potential applications in drug discovery and material science.

The molecular structure of (1H-imidazo[1,2-b]pyrazol-6-yl)methanamine combines an imidazole ring fused with a pyrazole moiety, creating a rigid bicyclic system with a pendant aminomethyl group. This structural arrangement offers multiple sites for chemical modification, making it a valuable scaffold for medicinal chemistry. The compound's CAS number 933697-71-3 serves as a unique identifier in chemical databases and regulatory documentation, ensuring precise communication among researchers worldwide.

Recent scientific literature highlights growing interest in imidazo[1,2-b]pyrazole derivatives as potential kinase inhibitors and antimicrobial agents. The (1H-imidazo[1,2-b]pyrazol-6-yl)methanamine core structure has shown promise in early-stage drug development projects, particularly in targeting protein-protein interactions that are difficult to address with conventional small molecules. Its moderate lipophilicity and hydrogen bonding capacity make it an attractive candidate for optimizing drug-like properties in lead compounds.

In material science applications, CAS 933697-71-3 has been explored as a building block for functional polymers and coordination complexes. The compound's ability to coordinate with metal ions through its nitrogen-rich heterocycle and primary amine group has attracted attention for developing novel catalysts and luminescent materials. Researchers are particularly interested in its potential for creating metal-organic frameworks (MOFs) with tailored porosity and functionality.

The synthesis of (1H-imidazo[1,2-b]pyrazol-6-yl)methanamine typically involves multi-step organic transformations starting from commercially available pyrazole precursors. Recent advances in green chemistry have led to improved synthetic routes with better atom economy and reduced environmental impact. Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography to confirm its purity and structural identity.

From a commercial perspective, 933697-71-3 is currently available in milligram to gram quantities from specialty chemical suppliers catering to pharmaceutical and academic research. The global market for such specialized heterocyclic compounds has been growing steadily, driven by increased R&D investment in targeted therapies and personalized medicine. Quality control specifications for this material typically include purity assessments by HPLC and residual solvent analysis to meet the stringent requirements of drug discovery programs.

Safety considerations for handling (1H-imidazo[1,2-b]pyrazol-6-yl)methanamine follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may be limited due to its specialized research use, proper personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Storage conditions typically involve protection from moisture and light at controlled temperatures to maintain stability.

Future research directions for CAS 933697-71-3 include exploration of its bioisosteric potential in drug design and investigation of its photophysical properties for optoelectronic applications. The compound's versatility as a synthetic intermediate continues to attract interest from both academic and industrial research groups. Emerging trends in fragment-based drug discovery and click chemistry applications may further expand the utility of this unique heterocyclic scaffold in coming years.

For researchers seeking additional information about (1H-imidazo[1,2-b]pyrazol-6-yl)methanamine, several scientific databases including SciFinder and Reaxys provide detailed property data and literature references. The compound's growing importance in medicinal chemistry is reflected in the increasing number of patent applications and publications citing its derivatives as bioactive molecules or synthetic intermediates.